Cas no 612-18-0 (Quinoline, 1,2-dihydro-)

Quinoline, 1,2-dihydro- structure
Quinoline, 1,2-dihydro- structure
Product Name:Quinoline, 1,2-dihydro-
CAS No:612-18-0
MF:C9H9N
MW:131.174462080002
CID:487925
PubChem ID:5231402
Update Time:2024-03-02

Quinoline, 1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1,2-dihydro-
    • 1,2-dihydroquinoline
    • Inchi: 1S/C9H9N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-6,10H,7H2
    • InChI Key: IRFSXVIRXMYULF-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C=CC1

Computed Properties

  • Exact Mass: 131.07357
  • Monoisotopic Mass: 131.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.044±0.06 g/cm3(Predicted)
  • Melting Point: 57 °C
  • Boiling Point: 226 °C
  • PSA: 12.03
  • pka: 4.00±0.50(Predicted)
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